4a,5-Dimethyl-3-propan-2-ylidene-4,5,6,7,8,8a-hexahydro-1H-naphthalen-2-one

• CAS No.: 19593-06-7
• Product Name: 4a,5-Dimethyl-3-propan-2-ylidene-4,5,6,7,8,8a-hexahydro-1H-naphthalen-2-one
• Molecular Formula: C15H24O
• Molecular Weight: 220.35 g/mol
• IUPAC Name: 4a,5-dimethyl-3-propan-2-ylidene-4,5,6,7,8,8a-hexahydro-1H-naphthalen-2-one
• Standard InChI: InChI=1S/C15H24O/c1-10(2)13-9-15(4)11(3)6-5-7-12(15)8-14(13)16/h11-12H,5-9H2,1-4H3
• Standard InChIKey: HMLGXKHWABZSIS-YWPYICTPSA-N
• Isomeric SMILES: C[C@H]1CCC[C@H]2[C@@]1(CC(=C(C)C)C(=O)C2)C
• SMILES: CC1CCCC2C1(CC(=C(C)C)C(=O)C2)C
• Canonical SMILES: CC1CCCC2C1(CC(=C(C)C)C(=O)C2)C
• Description: Fukinone, also known as dis. a. 2, belongs to the class of organic compounds known as eremophilane, 8, 9-secoeremophilane and furoeremophilane sesquiterpenoids. These are sesquiterpenoids with a structure based either on the eremophilane skeleton, its 8, 9-seco derivative, or the furoeremophilane skeleton. Eremophilanes have been shown to be derived from eudesmanes by migration of the methyl group at C-10 to C-5. Fukinone is considered to be a practically insoluble (in water) and relatively neutral molecule. Within the cell, fukinone is primarily located in the membrane (predicted from logP) and cytoplasm. Outside of the human body, fukinone can be found in burdock, giant butterbur, and green vegetables. This makes fukinone a potential biomarker for the consumption of these food products.
• PubChem Compound: 12309917
• Last Modified: Nov 11 2021